Cas no 2172547-49-6 (4-fluoro-7-(hydroxymethyl)bicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 4-fluoro-7-(hydroxymethyl)bicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
• CAS No: 2172547-49-6
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• CID: 6283536
• PubChem ID: 165592119
• Update Time: 2025-05-23

4-fluoro-7-(hydroxymethyl)bicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-7-(hydroxymethyl)bicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid
• 2172547-49-6
• 4-fluoro-7-(hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• EN300-1627901

• Inchi： 1S/C10H9FO3/c11-7-2-1-6-4-10(5-12,9(13)14)8(6)3-7/h1-3,12H,4-5H2,(H,13,14)
• InChI Key： ZKVRONFMEABLRR-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)(CO)C2

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-fluoro-7-(hydroxymethyl)bicyclo4.2.0octa-1,3,5-triene-7-carboxylic acid

4-Fluoro-7-(Hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic Acid: A Comprehensive Overview

The compound 4-fluoro-7-(hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, identified by the CAS registry number 2172547-49-6, is a highly specialized organic molecule with a unique bicyclic structure and functional groups that confer it with distinctive chemical and biological properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials.

The molecular structure of 4-fluoro-7-(hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid is characterized by a bicyclo[4.2.0] framework, which is a type of norbornane derivative. The presence of a fluorine atom at the 4-position and a hydroxymethyl group at the 7-position introduces additional complexity and functionality to the molecule. The carboxylic acid group at the 7-position further enhances its reactivity and potential for forming esters or amides, which are common in pharmaceutical applications.

Recent studies have focused on the synthesis and characterization of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and computational modeling to optimize its production and understand its properties better. Researchers have also explored its potential as a building block for more complex molecules, particularly in the context of drug discovery.

One of the most promising applications of 4-fluoro-7-(hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid lies in its role as a precursor for bioactive compounds with anti-inflammatory and antioxidant properties. Preclinical studies have demonstrated that derivatives of this compound exhibit significant activity against inflammatory pathways, making them potential candidates for treating conditions such as arthritis and neurodegenerative diseases.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its rigid bicyclic structure and functional groups make it an ideal candidate for use in polymer synthesis and as a component in advanced materials with tailored mechanical and thermal properties.

The synthesis of 4-fluoro-7-(hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid involves a multi-step process that typically begins with the preparation of the bicyclic core followed by functionalization with the fluorine and hydroxymethyl groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental standpoint, researchers have also examined the biodegradability and ecological impact of this compound. Studies suggest that under certain conditions, it can be metabolized by microorganisms without posing significant risks to ecosystems. However, further research is needed to fully understand its environmental fate and ensure sustainable practices in its production and use.

In conclusion, 4-fluoro-7-(hydroxymethyl)bicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.